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Compound of Interest

Compound Name: Enpp-1-IN-20

Cat. No.: B15135567 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Enpp-1-IN-20 is a potent inhibitor of Ectonucleotide Pyrophosphatase/Phosphodiesterase 1

(ENPP1), a type II transmembrane glycoprotein that plays a crucial role in regulating

extracellular nucleotide metabolism. ENPP1 hydrolyzes extracellular adenosine triphosphate

(ATP) to produce adenosine monophosphate (AMP) and inorganic pyrophosphate (PPi). More

recently, ENPP1 has been identified as a key negative regulator of the cyclic GMP-AMP

synthase (cGAS)-stimulator of interferon genes (STING) pathway through its ability to

hydrolyze the STING agonist 2'3'-cyclic GMP-AMP (cGAMP). By inhibiting ENPP1, Enpp-1-IN-
20 can enhance STING-dependent innate immune responses, making it a valuable tool for

research in immuno-oncology and other areas where STING activation is desirable.

These application notes provide detailed information on the solubility of Enpp-1-IN-20 and

protocols for its preparation and use in cell culture experiments.
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Parameter Value Reference

Target

Ectonucleotide

Pyrophosphatase/Phosphodie

sterase 1 (ENPP1)

[1]

IC₅₀ (biochemical) 0.09 nM [1]

IC₅₀ (cell-based) 8.8 nM [1]

Molecular Weight 336.34 g/mol N/A

Appearance Crystalline solid N/A

Solvent Solubility Special Conditions Reference

DMSO
1.92 mg/mL (5.71

mM)

Requires

ultrasonication and

adjustment of pH to 2

with 1 M HCl. Use

freshly opened,

anhydrous DMSO.

[1]

Water Insoluble N/A [2]

Ethanol Insoluble N/A

Note: The hygroscopic nature of DMSO can significantly impact the solubility of the product. It

is crucial to use a fresh, anhydrous supply.

Stock Solution Storage
Storage Temperature Shelf Life

-20°C 1 month

-80°C 6 months

To avoid repeated freeze-thaw cycles, it is recommended to aliquot the stock solution into

single-use volumes.
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Signaling Pathway
The diagram below illustrates the role of ENPP1 in the cGAS-STING signaling pathway and the

mechanism of action for Enpp-1-IN-20.
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General Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15135567#enpp-1-in-20-solubility-and-preparation-
for-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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